Cas no 32466-06-1 (2-hydroxy-4-methyl-5-(methylthio)benzoic acid)

• Product Name: 2-hydroxy-4-methyl-5-(methylthio)benzoic acid
• CAS No: 32466-06-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 2122171
• Update Time: 2023-11-19

2-hydroxy-4-methyl-5-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methyl-5-(methylthio)benzoic acid
• CID 129926537
• Benzoic acid, 2-hydroxy-4-methyl-5-(methylthio)-

• Inchi： 1S/C9H10O3S/c1-5-3-7(10)6(9(11)12)4-8(5)13-2/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： KXEROMZSUFGKNT-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)O)C(=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 82.8